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Compound of Interest

Compound Name: 2-Iodoimidazole

Cat. No.: B1350194 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Specific experimental stability data for 2-Iodoimidazole is limited in the public

domain. This guide is a comprehensive overview based on available safety data, general

principles of chemical stability for heterocyclic compounds, and extrapolated data from the

closely related isomer, 4-iodo-1H-imidazole. All recommendations and protocols should be

empirically verified.

Introduction
2-Iodoimidazole is a key heterocyclic building block utilized in the synthesis of a wide range of

biologically active molecules in medicinal chemistry. Its unique structure, featuring an iodine

atom on the imidazole ring, makes it a versatile reagent for various chemical transformations,

including cross-coupling reactions, to construct complex molecular architectures. The stability

and purity of 2-Iodoimidazole are paramount to ensure the reliability and reproducibility of

synthetic procedures and the quality of the resulting compounds. This technical guide provides

an in-depth analysis of the stability profile of 2-Iodoimidazole, recommended storage

conditions, and detailed experimental protocols for its stability assessment.

Physicochemical Properties
A summary of the key physicochemical properties of 2-Iodoimidazole is presented in Table 1.

These properties are fundamental to understanding its handling and storage requirements.
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Property Value Reference(s)

Molecular Formula C₃H₃IN₂ [1][2]

Molecular Weight 193.97 g/mol [1][2]

Appearance
White to off-white or light

yellow solid/crystalline powder
[1]

Melting Point Approximately 190 - 191 °C [1]

Solubility
Soluble in various organic

solvents
[3]

Purity (Typical) ≥ 97% (HPLC) [1][2]

Chemical Stability Profile
The stability of 2-Iodoimidazole is influenced by its molecular structure, particularly the

presence of the iodo-substituent and the N-H group on the imidazole ring. While the imidazole

ring itself is generally stable, these functional groups introduce sensitivities to specific

environmental factors.

Key Factors Affecting Stability:

Air/Oxidation: The compound is potentially sensitive to air and may undergo oxidation over

time.

Light: Exposure to light, particularly UV radiation, can lead to photodegradation. Imidazole

moieties, in general, can be sensitive to photodegradation in solution.

Temperature: Elevated temperatures can accelerate degradation processes.

Moisture/Hydrolysis: 2-Iodoimidazole is reported to hydrolyze readily. Therefore, exposure

to moisture should be minimized.

pH: The stability of the compound is expected to be pH-dependent, with potential for

accelerated degradation under strongly acidic or basic conditions.
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The following diagram illustrates the primary factors that can negatively impact the stability of

2-Iodoimidazole.

Figure 1: Factors contributing to the degradation of 2-Iodoimidazole.

Recommended Storage and Handling Conditions
To maintain the integrity and purity of 2-Iodoimidazole, strict adherence to the following

storage and handling procedures is crucial. These recommendations are summarized in Table

2.

Parameter
Recommended
Condition

Rationale Reference(s)

Temperature

Solid: 2-8°C. For long-

term storage, some

sources suggest

<15°C. In Solution:

-20°C for up to one

month.

To minimize thermal

degradation and slow

down potential

decomposition

reactions.

[3]

Atmosphere

Store under an inert

atmosphere (e.g.,

Argon, Nitrogen).

To prevent oxidative

degradation due to

sensitivity to air.

[3]

Light
Store in a dark place,

protected from light.

To prevent

photodegradation.
[3]

Moisture

Keep container tightly

closed in a dry and

well-ventilated place.

To prevent hydrolysis. [3]

Container

Use tightly sealed,

opaque containers

(e.g., amber glass

vials with Teflon-lined

caps).

To protect from light,

moisture, and air.
[3]

Experimental Protocols for Stability Assessment
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For a comprehensive evaluation of 2-Iodoimidazole's stability, a forced degradation study is

recommended. This involves subjecting the compound to a range of stress conditions to

identify potential degradation products and establish degradation pathways.

General Workflow for a Forced Degradation Study
The following diagram outlines a typical workflow for conducting a forced degradation study.

Stress Conditions

Analysis

Acid Hydrolysis
(e.g., 0.1 M HCl)

HPLC with UV/DAD detector
(Stability-Indicating Method)

Base Hydrolysis
(e.g., 0.1 M NaOH)

Oxidative Stress
(e.g., 3% H2O2)

Thermal Stress
(e.g., 60°C)

Photolytic Stress
(ICH Q1B guidelines)

LC-MS/MS
(Identification of Degradants)

Data Analysis
(Degradation Kinetics, Pathway Elucidation)

2-Iodoimidazole Sample

Click to download full resolution via product page

Figure 2: Workflow for a forced degradation study of 2-Iodoimidazole.

Detailed Protocol for Solid-State Stability Study
This protocol is adapted from a general procedure for stability testing of a related iodoimidazole

compound.[3]
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Objective: To assess the stability of solid 2-Iodoimidazole under accelerated temperature and

humidity conditions.

Materials & Equipment:

2-Iodoimidazole (≥97% purity)

Amber glass vials with Teflon-lined caps

Calibrated stability chambers (e.g., 40°C / 75% RH)

Calibrated refrigerator (2-8°C)

Analytical balance

High-Performance Liquid Chromatography (HPLC) system with a UV detector

C18 HPLC column (e.g., 5 µm, 4.6 x 250 mm)

Acetonitrile (HPLC grade)

Water (HPLC grade)

Phosphate buffer

Inert gas (Argon or Nitrogen)

Methodology:

Initial Analysis (T=0):

Characterize the initial batch of 2-Iodoimidazole for purity and appearance.

Develop and validate a stability-indicating HPLC method capable of separating the parent

compound from potential degradation products.

Sample Preparation:

Weigh approximately 5-10 mg of 2-Iodoimidazole into several amber glass vials.
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Purge the headspace of each vial with an inert gas before sealing.

Storage Conditions:

Store sets of vials under the following conditions:

Accelerated: 40°C / 75% Relative Humidity (RH)

Long-term (control): 2-8°C

Time Points:

Withdraw vials for analysis at predetermined time points (e.g., 0, 1, 2, and 3 months for

the accelerated study).

Analysis:

At each time point, visually inspect the sample for any change in appearance.

Dissolve the contents of a vial in a suitable solvent (e.g., acetonitrile/water mixture).

Analyze the solution by the validated HPLC method to determine the purity of 2-
Iodoimidazole and quantify any degradation products.

Protocol for Solution-State Stability (Hydrolytic Stability)
Objective: To evaluate the hydrolytic stability of 2-Iodoimidazole across a range of pH values.

Materials & Equipment:

Same as in 5.2, plus:

Hydrochloric acid (HCl) solutions of varying concentrations

Sodium hydroxide (NaOH) solutions of varying concentrations

pH meter

Methodology:
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Sample Preparation:

Prepare stock solutions of 2-Iodoimidazole in a suitable organic co-solvent (e.g.,

acetonitrile) if not readily soluble in aqueous media.

Prepare separate aqueous solutions with different pH values (e.g., pH 2, 7, and 9) using

appropriate buffers or by adding HCl or NaOH.

Stress Conditions:

Add a small aliquot of the 2-Iodoimidazole stock solution to each of the pH-adjusted

aqueous solutions to achieve a final desired concentration.

Incubate these solutions at a controlled temperature (e.g., 40°C or 60°C).

Time Points and Analysis:

Withdraw samples at various time points (e.g., 0, 2, 4, 8, 24 hours).

Immediately neutralize the samples if necessary to quench the degradation reaction.

Analyze the samples by HPLC to determine the remaining concentration of 2-
Iodoimidazole.

Role in Drug Discovery and Development
2-Iodoimidazole serves as a crucial intermediate in the synthesis of more complex molecules

with potential therapeutic applications. Its role can be visualized as a foundational element in a

multi-step drug discovery process.
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Figure 3: The role of 2-Iodoimidazole as a building block in the drug discovery pipeline.
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Due to its role as a synthetic intermediate, there is no specific signaling pathway directly

associated with 2-Iodoimidazole itself. The biological activity and the signaling pathways

affected would be determined by the final, more complex molecules synthesized from it.

Conclusion
The integrity of 2-Iodoimidazole is best preserved through meticulous adherence to proper

storage and handling protocols. The primary sensitivities of this compound are to air, light,

moisture, and elevated temperatures. Therefore, storage in a cool, dark environment under an

inert atmosphere is critical for preventing degradation. For long-term viability, particularly when

in solution, cryogenic storage is advisable. Following these guidelines will ensure the

compound's stability, leading to more reliable and reproducible outcomes in research and

development endeavors. The provided experimental protocols offer a framework for

researchers to conduct their own stability assessments and gain a deeper understanding of the

behavior of 2-Iodoimidazole under various stress conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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